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Compound of Interest

Compound Name: Boc-Phe-Phe-OH

Cat. No.: B088767

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-L-
phenylalanyl-L-phenylalanine (Boc-Phe-Phe-OH), a key dipeptide derivative in chemical
synthesis and biomedical research. This document details its physicochemical properties,
synthesis, experimental protocols, and applications, with a focus on its role in peptide chemistry
and the development of novel biomaterials.

Core Compound Information

Boc-Phe-Phe-OH, with the CAS number 13122-90-2, is an N-terminally protected dipeptide
composed of two L-phenylalanine residues. The tert-butyloxycarbonyl (Boc) protecting group
provides stability and facilitates controlled peptide chain elongation in synthetic processes.[1]
This compound is a fundamental building block in both solid-phase and solution-phase peptide
synthesis, enabling the creation of more complex peptide structures for a wide range of
applications, from pharmaceutical research to materials science.[1]

Physicochemical Properties

The key physicochemical properties of Boc-Phe-Phe-OH are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Reference(s)
CAS Number 13122-90-2 [1]
Molecular Formula C23H28N20s [2]
Molecular Weight 412.49 g/mol [2]
White to off-white powder or
Appearance ] ] [3]
crystalline solid
Melting Point 133-136 °C [2]

Optical Rotation

[0]2°/D = -0.96° (c=1 in MeOH)

[2]

Soluble in Dichloromethane
(DCM), Dimethylformamide

Solubility (DMF), N-Methyl-2-pyrrolidone  [4]
(NMP), and other common
organic solvents.
Structural Information
Identifier String

Canonical SMILES

CC(C)(C)OC(=0)N--INVALID-LINK--C(=O)N--
INVALID-LINK--C(=0)O
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InChl 19(21(27)28)15-17-12-8-5-9-13-17/h4-13,18-
19H,14-15H2,1-3H3,(H,24,26)(H,25,29)
(H,27,28)/t18-,19-/m0/s1
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Spectroscopic Data

The following table summarizes key spectroscopic data for Boc-Phe-Phe-OH, which is critical

for its identification and characterization.[2]
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Spectroscopy Key Peaks/Signals

IR (KBr, cm~1) 3368, 3338, 2945, 1730, 1689, 1651

7.90-8.03 (m, 2H), 7.17-7.31 (m, 14H), 6.84-
6.87 (d, 1H), 4.43-4.45 (m, 1H), 4.02-4.09 (m,
1H), 3.45 (s, 3H), 3.1-3.2 (m, 3H), 2.78-2.82 (m,
2H), 2.53-2.72 (m, 4H), 1.27 (s, 9H)

1H-NMR (300 MHz, DMSO-ds, 3 ppm)

175.1, 171.6, 155.7, 136.4, 136.3, 129.4, 128.6,
13C-NMR (75 MHz, CDCls, & ppm) 128.5, 127.1, 126.9, 80.5, 55.6, 53.9, 38.0, 37.4,
28.19

[M+Na]* Calculated for C23H2sN2NaOs:
435.1895; Found: 435.1894

HRMS-ESI

Synthesis and Experimental Protocols
Synthesis of Boc-Phe-Phe-OH

Boc-Phe-Phe-OH is typically synthesized via a solution-phase peptide coupling reaction. The
following is a general protocol based on standard peptide synthesis methodologies.

Materials:

Boc-L-phenylalanine (Boc-Phe-OH)

e L-phenylalanine methyl ester hydrochloride (H-Phe-OMe-HCI)
» N,N'-Dicyclohexylcarbodiimide (DCC)

e 1-Hydroxybenzotriazole (HOBLt)

e N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)
¢ Dichloromethane (DCM)

e Sodium Bicarbonate (NaHCOs) solution (5%)

o Saturated Sodium Chloride (NaCl) solution
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Anhydrous Sodium Sulfate (Na2S0a4)

Lithium hydroxide (LiIOH)

Methanol (MeOH)

Trifluoroacetic acid (TFA)
Procedure:

e Deprotection of Phenylalanine Methyl Ester: Dissolve H-Phe-OMe-HCI in DCM and cool to
0°C. Add NMM or DIPEA and stir for 15 minutes to obtain the free amine.

o Coupling Reaction: In a separate flask, dissolve Boc-Phe-OH, DCC, and HOBt in DCM. Add
this solution to the free amine of phenylalanine methyl ester. Stir the reaction mixture at room
temperature for 24 hours.[5]

o Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash
the filtrate with 5% NaHCOs solution and then with saturated NaCl solution. Dry the organic
layer over anhydrous NazSOa, filter, and evaporate the solvent under vacuum to yield Boc-
Phe-Phe-OMe.[5]

o Saponification: Dissolve the resulting Boc-Phe-Phe-OMe in a mixture of methanol and water.
Add LiOH and stir at room temperature until the reaction is complete (monitored by TLC).

 Purification: Neutralize the reaction mixture and extract the product with an organic solvent.
Purify the crude product by recrystallization or column chromatography to obtain pure Boc-
Phe-Phe-OH.

Self-Assembly of Boc-Phe-Phe-OH Nanostructures

Boc-Phe-Phe-OH is known to self-assemble into various nanostructures, such as spheres and
fibers, depending on the solvent conditions.[3] The following protocol describes the self-
assembly process.

Materials:

e Boc-Phe-Phe-OH (lyophilized)
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e 1,1,1,3,3,3-Hexafluoro-2-propanol (HFP)
o Ethanol (50% aqueous solution)
Procedure:

o Stock Solution Preparation: Weigh the lyophilized Boc-Phe-Phe-OH and dissolve it in HFP
to a concentration of 200 mg/mL. Vortex the solution until the peptide is completely dissolved
and the solution is clear.[3]

 Dilution and Assembly: Dilute the stock solution with 50% ethanol to the desired final
concentration (e.g., 3 mg/mL). Gently mix the solution using a pipette.[3]

 Incubation: Keep the solution at room temperature for 24 hours to allow for the self-assembly
of nanostructures.[3]

The resulting nanostructures can be characterized using techniques such as scanning electron
microscopy (SEM), transmission electron microscopy (TEM), and atomic force microscopy
(AFM).

Applications in Research and Development
Peptide Synthesis

The primary application of Boc-Phe-Phe-OH is as a building block in the synthesis of larger
peptides. The Boc protecting group allows for the stepwise addition of amino acids in a
controlled manner, which is a cornerstone of both solid-phase and solution-phase peptide
synthesis.[1]

Solid-Phase Peptide Synthesis (SPPS)

Boc-Phe-Phe-OH

Peptide Bond Formation Boc Deprotection
(DCC/HOBY) (TFA)
Solid Support Attachment i
irs en;?isusc' Boc Deprotection

Final Peptide
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Click to download full resolution via product page

Workflow for Solid-Phase Peptide Synthesis using Boc-Phe-Phe-OH.

Biomaterials and Nanotechnology

The self-assembly properties of Boc-Phe-Phe-OH are of significant interest in the field of
nanotechnology and materials science. The ability to form well-defined nanostructures such as
nanotubes, nanorods, and nanofibers opens up possibilities for its use in:[6]

e Drug Delivery: The self-assembled nanostructures can encapsulate therapeutic agents for
targeted delivery.[7]

o Tissue Engineering: These structures can serve as scaffolds for cell growth and tissue
regeneration.[7]

e Biosensors: The unique properties of the nanostructures can be harnessed for the
development of sensitive biosensing platforms.[3]

The mechanism of self-assembly is driven by a combination of non-covalent interactions,
including hydrogen bonding between the peptide backbones, hydrophobic interactions of the
phenyl rings, and 1t-1t stacking of the aromatic groups.[6]
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Mechanism of Boc-Phe-Phe-OH Self-Assembly.

Role in Cellular Signaling and Drug Development

While direct modulation of specific signaling pathways by Boc-Phe-Phe-OH itself is not

extensively documented, peptides containing the Phe-Phe motif are being explored for their

therapeutic potential. The self-assembled nanostructures of these peptides can be

functionalized to target specific cell surface receptors, thereby influencing downstream

signaling cascades. For instance, they can be used as carriers for anticancer drugs, delivering

them to tumor cells and inducing apoptosis.[8] This targeted approach has the potential to

enhance the efficacy of chemotherapeutic agents while minimizing side effects.
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Targeted Drug Delivery and its Impact on Cellular Signaling.

Safety and Handling

Boc-Phe-Phe-OH should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. It is
advisable to store the compound in a cool, dry place. For detailed safety information, refer to
the material safety data sheet (MSDS) provided by the supplier.

This technical guide provides a solid foundation for understanding the properties, synthesis,
and applications of Boc-Phe-Phe-OH. Its versatility as a synthetic building block and its
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capacity for self-assembly into functional nanostructures underscore its importance in
advancing peptide chemistry, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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